history and discovery of dichloronaphthalenes
history and discovery of dichloronaphthalenes
An In-depth Technical Guide to the History and Discovery of Dichloronaphthalenes
Abstract
Dichloronaphthalenes (DCNs) are a subgroup of polychlorinated naphthalenes (PCNs), synthetic aromatic compounds that saw widespread industrial use throughout the 20th century. Their history is a compelling narrative of chemical innovation driven by industrial need, followed by a gradual understanding of their profound environmental persistence and toxicity. This guide provides a technical exploration of the discovery, synthesis, and historical application of dichloronaphthalenes, tracing their journey from valuable industrial materials to regulated environmental pollutants. We will examine the fundamental chemistry of their synthesis, the properties of their various isomers, and the toxicological concerns that led to the cessation of their large-scale production.
The Genesis of Chlorinated Naphthalenes: From Coal Tar to Industrial Workhorse
The story of dichloronaphthalenes begins with their parent compound, naphthalene (C₁₀H₈). First isolated from coal tar in 1819 by John Kidd, naphthalene provided a versatile and abundant aromatic scaffold for chemical synthesis.[1] The industrial revolution created immense demand for robust, insulating, and flame-retardant materials. This demand spurred chemists to explore modifications of the stable naphthalene structure.
The chlorination of naphthalene was found to produce compounds with highly desirable properties. The industrial production of polychlorinated naphthalenes (PCNs), which includes the dichlorinated congeners, began around 1910 in both Europe and the United States.[2] These mixtures, sold under trade names like Halowax (U.S.) and Nibren waxes (Germany), ranged from oils to waxy solids depending on the degree of chlorination.[2] Their high stability, dielectric properties, and resistance to fire, water, and biological degradation made them ideal for a variety of applications.[3]
Key historical applications included:
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Electrical Insulation: As dielectrics in capacitors and for insulating electrical wires and cables.[4][5]
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Wood Preservation: To protect wood from insects, molds, and fungi.[3]
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Additives: As additives in engine oils and cutting oils.[3][4]
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Waterproofing: For impregnating paper and textiles.[3]
Production peaked between the 1930s and 1950s but began to decline in the 1970s as evidence of their environmental persistence and toxicity mounted, drawing parallels to the issues associated with polychlorinated biphenyls (PCBs).[6]
The Chemistry of Synthesis: Taming Naphthalene's Reactivity
The synthesis of dichloronaphthalenes is fundamentally an exercise in electrophilic aromatic substitution on the naphthalene ring. Naphthalene is more reactive than benzene, and substitution patterns are dictated by the stability of the intermediate carbocation (the sigma complex).
Electrophilic Aromatic Substitution on Naphthalene
The naphthalene ring has two distinct positions for substitution: the α-positions (1, 4, 5, 8) and the β-positions (2, 3, 6, 7). The initial substitution strongly favors the α-position because the intermediate sigma complex is better stabilized through resonance, delocalizing the positive charge over both rings.[7] This kinetic preference is a cornerstone of naphthalene chemistry.
Caption: Workflow for industrial production of polychlorinated naphthalenes.
Experimental Protocol: Generalized Direct Chlorination
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Objective: To synthesize a mixture of chlorinated naphthalenes via direct electrophilic substitution.
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Reagents:
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Naphthalene (C₁₀H₈)
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Chlorine Gas (Cl₂)
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Anhydrous Ferric Chloride (FeCl₃) or Aluminum Chloride (AlCl₃) as a Lewis acid catalyst.
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Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH) for neutralization.
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Activated Clay for purification.
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-
Procedure:
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Charge a reaction vessel with molten naphthalene, heated to just above its melting point (approx. 80-90°C).
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Add a catalytic amount of anhydrous ferric chloride to the molten naphthalene.
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Bubble dry chlorine gas through the molten mixture. The reaction is exothermic and requires careful temperature control. The degree of chlorination is controlled by the reaction time and the amount of chlorine introduced.
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Upon completion, the crude product is a mixture of various PCN congeners, unreacted naphthalene, and dissolved hydrogen chloride (HCl) gas.
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The crude mixture is treated with an alkaline solution, such as soda ash or caustic soda, to neutralize the residual HCl and catalyst. [3] 6. The neutralized product is then subjected to fractional distillation under reduced pressure to separate the different chlorinated fractions (e.g., monochloro-, dichloro-, trichloronaphthalenes). [3] 7. Further purification is achieved by treating the desired fraction with activated clay to remove colored impurities and byproducts. [3] This process inherently lacks selectivity, which is why commercial PCN products were always complex mixtures of isomers.
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The Ten Isomers of Dichloronaphthalene
The substitution of two chlorine atoms onto the eight available positions of the naphthalene ring results in ten possible structural isomers. Each isomer possesses unique physical and chemical properties, although these were difficult to distinguish with the analytical technology available during the peak production era. Modern analytical standards for these compounds are often prepared via specific, multi-step syntheses to ensure isomeric purity. [8][9]
| Isomer Name | CAS Number |
|---|---|
| 1,2-Dichloronaphthalene | 2050-69-3 [2] |
| 1,3-Dichloronaphthalene | 2198-75-6 [10] |
| 1,4-Dichloronaphthalene | 1825-31-6 [11] |
| 1,5-Dichloronaphthalene | 1825-30-5 [2] |
| 1,6-Dichloronaphthalene | 2050-72-8 [2] |
| 1,7-Dichloronaphthalene | 2050-73-9 [2] |
| 1,8-Dichloronaphthalene | 2050-74-0 [2] |
| 2,3-Dichloronaphthalene | 2050-75-1 [12] |
| 2,6-Dichloronaphthalene | 2065-70-5 |
| 2,7-Dichloronaphthalene | 2198-77-8 |
Table 1: The ten structural isomers of dichloronaphthalene and their corresponding CAS numbers.
Unveiling the Hazard: Toxicity and Environmental Fate
The very properties that made PCNs industrially valuable—their chemical stability and resistance to degradation—are also the source of their environmental hazard.
Occupational Health Crises
As early as the 1930s, about 20 years after commercial production began, severe health effects were reported in workers exposed to PCNs. [2]These included chloracne (a severe skin rash) and serious liver disease, which in some cases led to fatalities. [2][5]These incidents provided the first clear evidence of the toxicity of this class of compounds. In the agricultural sector, incidents of bovine hyperkeratosis (a severe skin and liver disease in cattle) in the 1940s and 1950s were traced back to feed contaminated with lubricants containing chlorinated naphthalenes. [13]
Environmental Persistence and Bioaccumulation
Similar to PCBs, PCNs are lipophilic (fat-soluble) and adsorb strongly to soil and sediments. [5]Their low water solubility and high stability mean they persist in the environment for long periods. [5]This persistence allows them to enter the food chain and bioaccumulate, with concentrations increasing at higher trophic levels. The degree of bioaccumulation generally increases with the degree of chlorination. [5] Concerns over PCNs as widespread global pollutants grew in the 1970s. [6]Today, the major sources of PCNs in the environment are not from primary production (which has largely ceased) but from the disposal of old equipment containing these chemicals and as unintentional byproducts of waste incineration and some metal refining processes. [5][6]In 2013, di- through octa-chlorinated naphthalenes were proposed for listing under the Stockholm Convention on Persistent Organic Pollutants, cementing their status as chemicals of global concern. [2]
Conclusion
The history of dichloronaphthalenes is a microcosm of the 20th-century chemical industry. It reflects a period of rapid innovation where novel materials were synthesized to meet pressing industrial needs, leading to significant technological advancement. However, it also serves as a cautionary tale, highlighting a pattern where the long-term environmental and health consequences of a product were not fully understood until decades after its widespread adoption. The journey from celebrated problem-solver to regulated pollutant underscores the critical importance of rigorous toxicological and environmental impact assessments in the development of new chemical entities. The study of DCNs has now shifted from production and application to environmental monitoring, remediation, and understanding their long-term effects on ecosystems and human health.
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